Cas no 66728-97-0 (Isoquinoline, 3-iodo-)
Isoquinoline, 3-iodo- structure
Product Name:Isoquinoline, 3-iodo-
Isoquinoline, 3-iodo- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 3-iodo-
- 3-iodoisoquinoline
- RVJDOKBHULEVIV-UHFFFAOYSA-N
- 66728-97-0
- SCHEMBL4238751
- DTXSID20348835
- FT-0720531
- InChI=1/C9H6IN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6
-
- Inchi： 1S/C9H6IN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H
- InChI Key： RVJDOKBHULEVIV-UHFFFAOYSA-N
- SMILES： IC1=CC2C=CC=CC=2C=N1
Computed Properties
- Exact Mass: 254.95450g/mol
- Monoisotopic Mass: 254.95450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 12.9Ų
Isoquinoline, 3-iodo- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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